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Compound of Interest

Compound Name: Bis(4-methoxyphenyl)acetonitrile

Cat. No.: B3055013 Get Quote

Disclaimer: Information for the specific compound "Bis(4-methoxyphenyl)acetonitrile" is not

readily available. This guide provides comprehensive safety and technical data for the closely

related compound, (4-Methoxyphenyl)acetonitrile. Researchers should treat this information as

a baseline and exercise caution, recognizing that the toxicological and physical properties of

"Bis(4-methoxyphenyl)acetonitrile" may differ.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing a thorough overview of the material safety data for (4-

Methoxyphenyl)acetonitrile (CAS No. 104-47-2). The information is compiled from various

safety data sheets and chemical databases.

Chemical Identification and Physical Properties
(4-Methoxyphenyl)acetonitrile, also known as 4-methoxybenzyl cyanide, is an organic

compound utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

[1] It is characterized by a methoxy group and a nitrile functional group attached to a phenyl

ring.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₉NO [2][3]

Molecular Weight 147.17 g/mol [2][4][5]

Appearance
Clear, colorless to pale-yellow

liquid
[1][2]

Boiling Point 286-287 °C at 760 mmHg [4][6]

Melting Point 8 °C [6]

Flash Point 117 °C [6]

Autoignition Temperature 480 °C [6]

Specific Gravity 1.080 to 1.090 at 25°C [2]

Solubility

Moderately soluble in organic

solvents; immiscible with

water.

[1][7]

Vapor Pressure 0.00263 mmHg at 25°C [8]

Hazard Identification and Toxicological Data
(4-Methoxyphenyl)acetonitrile is classified as hazardous. It is toxic if swallowed and harmful to

aquatic life with long-lasting effects.[3][6]

Table 2: Hazard Classification and Toxicity
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Hazard Classification Source(s)

GHS Pictogram GHS06 (Skull and crossbones) [3]

Signal Word Danger [3][6]

Hazard Statements

H301: Toxic if swallowedH412:

Harmful to aquatic life with

long lasting effects

[3]

Acute Oral Toxicity Category 3 [9]

LC50 (Leuciscus idus) 100 mg/L, 96h [6]

Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.[2][10]

Symptoms of Exposure:

Ingestion: Toxic if swallowed.[3][6]

Inhalation: May cause respiratory irritation.[9][11]

Skin Contact: May cause skin irritation.[9][11]

Eye Contact: May cause serious eye irritation.[9][11]

Experimental Protocols and Safe Handling
Strict adherence to safety protocols is essential when handling (4-Methoxyphenyl)acetonitrile to

minimize exposure and ensure a safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[10][12]

Hand Protection: Wear protective gloves. Gloves must be inspected prior to use.[13]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[10]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]

3.2 Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[6][9]

Ensure safety showers and eyewash stations are close to the workstation location.[9]

3.3 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[2][13] Do not breathe mist, vapors, or

spray.[6][9] Wash hands thoroughly after handling.[2][6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][11] Store

locked up.[6] Keep away from heat, direct sunlight, sources of ignition, and incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[2][6]

3.4 First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do not induce

vomiting. Rinse mouth with water.[2][6][13]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. If not

breathing, give artificial respiration. Consult a physician.[2][12]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

while removing all contaminated clothing. Consult a physician.[2]

In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue

rinsing and get medical attention.[6][11]

3.5 Accidental Release Measures

Ensure adequate ventilation and use personal protective equipment.[6]
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Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and collect it into a suitable, closed container for disposal.[2][6]

Do not allow the spilled material to enter sewers or surface and groundwater.[2]

3.6 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6][13]

Hazardous Combustion Products: Burning may produce nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[6]

Logical Workflow for Safety and Handling
The following diagram illustrates the logical workflow from hazard identification to emergency

response for (4-Methoxyphenyl)acetonitrile.
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Hazard Management Workflow for (4-Methoxyphenyl)acetonitrile.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[2] Do not allow the product to enter drains. Waste disposal should be

handled by an approved waste disposal plant.[6]

Transport Information
(4-Methoxyphenyl)acetonitrile is classified as a dangerous good for transport.[5]
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Table 3: Transport Classification

Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Packing
Group

Source(s)

DOT/ADR UN3276

NITRILES,

LIQUID,

TOXIC,

N.O.S.

(Benzeneacet

onitrile, 4-

methoxy-)

6.1 III [3][6]

This guide provides a comprehensive overview of the material safety data for (4-

Methoxyphenyl)acetonitrile. It is imperative for all personnel handling this chemical to be

thoroughly familiar with this information and to adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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